ethyl 1-[2-(3-methoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride

• IUPAC Name: ethyl 1-[2-(3-methoxyphenoxy)ethyl]piperidine-4-carboxylate;hydrochloride
• InChI: InChI=1S/C17H25NO4.ClH/c1-3-21-17(19)14-7-9-18(10-8-14)11-12-22-16-6-4-5-15(13-16)20-2;/h4-6,13-14H,3,7-12H2,1-2H3;1H
• InChI Key: JKIJUSOOPJGDAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CCOC2=CC=CC(=C2)OC.Cl
• Molecular Formula: C17H26ClNO4
• Molecular Weight: 343.8 g/mol

Description

Ethyl 1-[2-(3-methoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized in the late 1990s and has since been extensively studied for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

Ethyl 1-[2-(3-methoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride selectively targets and blocks the mGluR5 receptor, which is involved in regulating synaptic transmission and plasticity in the brain. By inhibiting this receptor, ethyl 1-[2-(3-methoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride can modulate glutamate signaling and reduce excitotoxicity, which is believed to contribute to the pathogenesis of various neurological disorders.
Biochemical and Physiological Effects
ethyl 1-[2-(3-methoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride has been shown to have a range of biochemical and physiological effects, including reducing seizures and improving cognitive function in animal models of neurological disorders. It has also been shown to reduce anxiety-like behavior and drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 1-[2-(3-methoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride is its high selectivity for the mGluR5 receptor, which allows for more precise modulation of glutamate signaling in the brain. However, one limitation of ethyl 1-[2-(3-methoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride is its relatively low potency, which may require higher dosages for therapeutic efficacy.

Future Directions

There are several potential future directions for research on ethyl 1-[2-(3-methoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride, including:
1. Investigating its potential use in combination with other drugs for treating neurological disorders.
2. Developing more potent and selective mGluR5 antagonists.
3. Studying the long-term effects of ethyl 1-[2-(3-methoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride on brain function and behavior.
4. Investigating the potential use of ethyl 1-[2-(3-methoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride in treating other disorders, such as depression and schizophrenia.
5. Developing new methods for delivering ethyl 1-[2-(3-methoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride to the brain, such as through the use of nanoparticles or gene therapy.

Synthesis Methods

Ethyl 1-[2-(3-methoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride can be synthesized through a multi-step process involving the reaction of piperidine with 3-methoxyphenol to form 2-(3-methoxyphenoxy)piperidine. This compound is then reacted with ethyl 4-chloropyridine-3-carboxylate to form ethyl 1-[2-(3-methoxyphenoxy)ethyl]-4-piperidinecarboxylate, which is then hydrolyzed to the hydrochloride salt form of ethyl 1-[2-(3-methoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride.

Scientific Research Applications

Ethyl 1-[2-(3-methoxyphenoxy)ethyl]-4-piperidinecarboxylate hydrochloride has been extensively studied for its potential therapeutic applications in various neurological disorders, including Parkinson's disease, Alzheimer's disease, and Fragile X syndrome. It has also been studied for its potential use in treating addiction and anxiety disorders.